Cas no 55512-06-6 (Methanesulfonamide, N-[3-(aminocyanomethyl)phenyl]-)

• Product Name: Methanesulfonamide, N-[3-(aminocyanomethyl)phenyl]-
• CAS No: 55512-06-6
• MF: C₉H₁₁N₃O₂S
• MW: 225.267540216446
• CID: 1597781
• PubChem ID: 13100823
• Update Time: 2025-04-21

Methanesulfonamide, N-[3-(aminocyanomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[3-(aminocyanomethyl)phenyl]-
• N-[3-[amino(cyano)methyl]phenyl]methanesulfonamide
• DTXSID20518152
• SCHEMBL9654387
• 55512-06-6
• N-{3-[Amino(cyano)methyl]phenyl}methanesulfonamide

• Inchi： 1S/C9H11N3O2S/c1-15(13,14)12-8-4-2-3-7(5-8)9(11)6-10/h2-5,9,12H,11H2,1H3
• InChI Key： IOSIHTQSEBJGDT-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC(C(C#N)N)=C1)(=O)=O

Computed Properties

• Exact Mass: 225.05733
• Monoisotopic Mass: 225.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 95.98